2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(5-methyl-1,2-oxazol-3-yl)butanamide
• InChI: InChI=1S/C14H15FN2O3/c1-3-12(19-11-6-4-10(15)5-7-11)14(18)16-13-8-9(2)20-17-13/h4-8,12H,3H2,1-2H3,(H,16,17,18)
• InChI Key: OFPPIRFLCPOBEU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NOC(=C1)C)OC2=CC=C(C=C2)F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

The compound "2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide" belongs to a class of chemicals known for their varied applications in scientific research. This analysis focuses solely on the scientific aspects of the compound, excluding any information related to drug use, dosage, or side effects. The following sections provide insights based on recent scientific research findings.

Synthesis Analysis

Synthesis of compounds structurally related to "2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide" involves various chemical strategies, including cyclization and substitution reactions. Studies such as the one by Jeong et al. (2014) have developed efficient synthesis routes involving catalytic intramolecular cyclizations and subsequent fluorination under mild conditions, offering high yields and selectivity (Jeong, Kim, Lee, & Ryu, 2014).

Molecular Structure Analysis

The molecular structure of compounds like "2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide" has been extensively studied using various spectroscopic techniques. Research by Satheeshkumar et al. (2017) provides a detailed spectral analysis and quantum chemical studies on similar molecules, offering insights into their geometry and chemical reactivity through computational methods (Satheeshkumar, Sayın, Kaminsky, & Rajendra Prasad, 2017).

Chemical Reactions and Properties

Research on related compounds has shown a variety of chemical reactions, such as NBS-promoted synthesis and subsequent analyses revealing key aspects of their reactivity and stability. For instance, Kiyani et al. (2015) discussed the synthesis and spectroscopic investigation of α,β-unsaturated isoxazol-5(4H)-ones, providing valuable information on the chemical behavior and potential applications of these compounds (Kiyani, Kanaani, Ajloo, Ghorbani, & Vakili, 2015).

Physical Properties Analysis

The physical properties of "2-(4-fluorophenoxy)-N-(5-methyl-3-isoxazolyl)butanamide" and similar compounds are crucial for understanding their behavior in different environments. Research has focused on characteristics like solubility, melting points, and crystalline structure, essential for the practical application of these chemicals in scientific research.

Chemical Properties Analysis

The chemical properties of such compounds, including reactivity, stability, and interactions with other molecules, are pivotal. Studies exploring the synthesis, structure, and function relationship provide insights into their potential reactivity and applications in various scientific fields. For instance, the work by Ramesh et al. (2020) on the synthesis and antimicrobial activity of metal complexes with isoxazole derivatives highlights the compound's chemical versatility and potential for biological applications (Ramesh, Daravath, Ganji, Rambabu, Venkateswarlu, & Shivaraj, 2020).